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Compound of Interest

Compound Name: p-Tolunitrile

Cat. No.: B1678323 Get Quote

p-Tolunitrile is a versatile organic compound, appearing as a beige solid or a clear, colorless

liquid depending on the ambient temperature.[1] Its core structure consists of a benzene ring

substituted with a methyl group and a nitrile group at the para position.

Physicochemical Data
The fundamental physical and chemical properties of p-Tolunitrile are summarized below.
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Property Value Source

Molecular Formula C₈H₇N [1][2]

Molecular Weight 117.15 g/mol [1][2]

CAS Number 104-85-8 [2]

Melting Point 26-28 °C [1]

Boiling Point 217-218 °C at 760 mmHg [3][4]

103-106 °C at 20 mmHg [1][5]

Density 0.981 g/mL at 25 °C [1]

Flash Point 85 °C (185 °F) [2][6]

Water Solubility
Insoluble (<0.1 g/100 mL at

17°C)
[1][4][6]

Refractive Index 1.531 [4]

Vapor Pressure 0.126 mmHg at 25°C [4]

Solubility
p-Tolunitrile's solubility profile is critical for its use in various reaction media.

Solvent Solubility Source

Water Insoluble [6]

Acetone Freely Soluble

Alcohol Freely Soluble

Diethyl Ether Freely Soluble

Carbon Disulfide Freely Soluble

Methanol Freely Soluble
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Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of p-Tolunitrile. Key

spectral information is available from various sources.[2][7]

Spectroscopic Technique Data Availability

¹H NMR Spectrum available

¹³C NMR Spectrum available

Mass Spectrometry (MS) Data available

Infrared (IR) Spectroscopy Spectra available (ATR-IR, Vapor Phase)[2]

Raman Spectroscopy Spectrum available[2]

Safety and Toxicological Profile
Handling p-Tolunitrile requires adherence to standard laboratory safety protocols due to its

potential hazards.

Hazard Identification
The compound is classified with the following hazards:

Causes skin irritation (H315).[2][8]

Causes serious eye irritation (H319).[2][8]

May cause respiratory irritation (H335).[2][8]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2]

It is a combustible substance, and its vapors may form explosive mixtures with air if heated

above its flash point.[9]

Toxicological Data
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Test Result Species Source

LD50 (Oral) 3800 mg/kg Rat [9]

Reactivity Profile
Nitriles like p-Tolunitrile have specific reactivity hazards:

Acids and Oxidizing Agents: Incompatible with acids. Mixing with strong oxidizing acids can

lead to extremely violent reactions.[1][6]

Bases: The combination of bases and nitriles can produce toxic hydrogen cyanide gas.[1][6]

Polymerization: May polymerize in the presence of certain metals or metal compounds.[1][6]

Hydrolysis: Hydrolyzes in both aqueous acid and base to form carboxylic acids or their salts,

generating heat.[1][6]

Experimental Protocols
Detailed methodologies for the synthesis and purification of p-Tolunitrile are crucial for its

practical application in a laboratory setting.

Synthesis of p-Tolunitrile from p-Toluidine
This procedure is a variation of the Sandmeyer reaction.[3][10]
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Step 1: Diazotization

Step 2: Catalyst Preparation

Step 3: Sandmeyer Reaction

Step 4: Isolation & Workup

Dissolve p-Toluidine
in HCl and water

Cool to 0-5°C

Add NaNO₂ solution
(Diazotization)

Slowly add diazonium salt solution
to cupro-cyanide solution at 60-70°C

Dissolve Copper Sulfate
in water

Add KCN solution
to form Potassium Cupro-cyanide

Heat under reflux
for 15 minutes

Steam Distill the mixture

Collect distillate containing
oily p-Tolunitrile

Cool distillate to solidify product

Filter and dry the crude solid

final_product

Crude p-Tolunitrile

Click to download full resolution via product page

Caption: Workflow for the purification of p-Tolunitrile.
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Methodologies:

Purification by Distillation: The crude product can be purified by distillation. [3]Use a short air-

condenser, which may require gentle warming at the start to prevent the distillate from

solidifying prematurely. [3]The pure fraction boils at 214-218°C. [3]* Purification by Fractional

Crystallization and Distillation: An alternative high-purity method involves melting the nitrile

and drying it with magnesium sulfate. [1]This is followed by fractional crystallization from its

melt and then fractional distillation under reduced pressure. [1]It can also be crystallized from

a benzene/petroleum ether mixture. [1]

Hydrolysis to p-Toluic Acid
p-Tolunitrile can be hydrolyzed to p-Toluic acid, a common downstream reaction. [11]

Methodology:

Place 3 kg of 75% sulfuric acid in a 5-liter flask equipped with a stirrer and reflux condenser.

[11]2. Heat the acid to approximately 150°C and begin stirring. [11]3. Add 1 kg of p-
Tolunitrile over two hours, maintaining the temperature at 150-160°C. [11]4. Continue

stirring for two hours after the addition is complete. [11]5. Increase the temperature to 190°C

and stir for an additional hour. [11]6. Cool the reaction mixture and pour it into ice water, then

filter the crude p-Toluic acid. [11]7. The crude material can be further purified by dissolving it

in an excess of 10% sodium hydroxide solution, filtering while hot, and then acidifying the

filtrate to precipitate the purified acid. [11]

Applications in Research and Drug Development
p-Tolunitrile is a vital chemical intermediate, serving as a fundamental building block in the

synthesis of a wide array of complex molecules. [5] Logical Relationship: p-Tolunitrile as a

Chemical Intermediate
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Chemical Transformations

Resulting Intermediates & Products

End-Use Applications

p-Tolunitrile
(CAS 104-85-8)

Hydrolysis ReductionCycloaddition Other Reactions

Carboxylic Acids
(e.g., p-Toluic Acid) AminesHeterocycles

(e.g., 1H-Indazoles) Other Complex Molecules

Pharmaceuticals Agrochemicals Electronic Materials Dyes & Pigments

Click to download full resolution via product page

Caption: Role of p-Tolunitrile as a versatile chemical intermediate.

Its versatile chemical reactivity, stemming from the stable cyano group, allows for diverse

reaction pathways. [5]This makes it an indispensable component in organic synthesis for

various industries.

Pharmaceutical Synthesis: It serves as a crucial building block for producing active

pharmaceutical ingredients (APIs). [5]For instance, it is used as a reagent in the preparation

of 1H-Indazoles. [1][12]* Agrochemical Development: The structure of p-Tolunitrile is

valuable for creating complex molecules used in modern agrochemicals, contributing to crop

protection. [5]* Advanced Materials: In the electronics sector, it is utilized in the production of

specialized materials, including photoresist components for microelectronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1678323?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678323?utm_src=pdf-body
https://www.nbinno.com/other-organic-chemicals/p-tolunitrile-cas-104-85-8-properties-applications-synthesis-intermediate-fine-chemicals-to
https://www.nbinno.com/other-organic-chemicals/p-tolunitrile-cas-104-85-8-properties-applications-synthesis-intermediate-fine-chemicals-to
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8223531.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8223531.htm?N=Belgium
https://www.benchchem.com/product/b1678323?utm_src=pdf-body
https://www.nbinno.com/other-organic-chemicals/p-tolunitrile-cas-104-85-8-properties-applications-synthesis-intermediate-fine-chemicals-to
https://www.benchchem.com/product/b1678323?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. p-Tolunitrile | 104-85-8 [chemicalbook.com]

2. p-Tolunitrile | C8H7N | CID 7724 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. prepchem.com [prepchem.com]

4. p-Tolunitrile | 104-85-8 [chemnet.com]

5. nbinno.com [nbinno.com]

6. P-TOLUNITRILE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

7. p-Tolunitrile(104-85-8) 1H NMR [m.chemicalbook.com]

8. fishersci.fr [fishersci.fr]

9. gestis.dguv.de [gestis.dguv.de]

10. Organic Syntheses Procedure [orgsyn.org]

11. Organic Syntheses Procedure [orgsyn.org]

12. p-Tolunitrile | 104-85-8 [amp.chemicalbook.com]

To cite this document: BenchChem. [Physicochemical and Spectroscopic Properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678323#p-tolunitrile-cas-number-104-85-8-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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